Cas no 499238-80-1 (Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-)

• Product Name: Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-
• CAS No: 499238-80-1
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 1541184
• Update Time: 2024-08-23

Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(4-carboxybutyl)amino]-5-oxo-

• Inchi： 1S/C10H17NO5/c12-8(4-3-6-10(15)16)11-7-2-1-5-9(13)14/h1-7H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： BODJAEBOFXCASL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(NCCCCC(O)=O)=O

Computed Properties

• Exact Mass: 231.11071

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 559.8±35.0 °C(Predicted)
• PSA: 103.7
• pka: 4.65±0.10(Predicted)